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Compound of Interest

Compound Name: SR10067

Cat. No.: B1399069 Get Quote

Essential guidance for the safe and compliant disposal of the research compound SR10067,

ensuring the protection of personnel and the environment.

As a novel REV-ERB agonist, SR10067 is a valuable tool in metabolic and neuropsychiatric

research.[1][2] While a specific Safety Data Sheet (SDS) with detailed disposal instructions is

not readily available, with one supplier noting it is not classified as a hazardous substance

under REACH regulations, it is imperative to handle its disposal with the same rigor as any

other laboratory chemical.[3] Adherence to established laboratory waste management

protocols is the most effective way to ensure safety and compliance.

This guide provides a comprehensive, step-by-step approach to the proper disposal of

SR10067, synthesized from general laboratory chemical waste guidelines.

Step 1: Waste Identification and Segregation
The first crucial step is to treat all SR10067 waste as chemical waste. Laboratory personnel

should consider all chemical solids, liquids, or containerized gases as hazardous waste unless

specifically confirmed otherwise by the institution's Environmental Health and Safety (EHS)

department.[4]

Solid Waste: Collect unused or expired SR10067 powder, as well as any grossly

contaminated personal protective equipment (PPE) such as gloves and weigh paper, in a

designated solid chemical waste container.
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Liquid Waste: Solutions containing SR10067 should be collected in a dedicated liquid

chemical waste container. Do not mix with other incompatible waste streams. For instance,

halogenated and non-halogenated solvents should be segregated.

Sharps Waste: Needles, syringes, or any other sharps contaminated with SR10067 should

be disposed of in an appropriate puncture-resistant sharps container designated for

chemically contaminated sharps.

Step 2: Proper Waste Container Management
Proper containment is fundamental to safe chemical waste disposal.

Container Selection: Use only appropriate, leak-proof containers for waste accumulation.

Plastic containers are often preferred for their durability.[5] The container must be compatible

with the waste being collected.

Labeling: All waste containers must be clearly labeled. The label should include:

The words "Hazardous Waste"

The full chemical name(s) of the contents (e.g., "SR10067 in DMSO")

The approximate concentration of each component

The primary hazard(s) (e.g., Flammable, Toxic)

The name and contact information of the principal investigator or laboratory supervisor

The date when waste was first added to the container

Container Condition: Ensure waste containers are always kept closed except when adding

waste. Regularly inspect containers for any signs of leakage or deterioration.

Step 3: Accumulation in a Satellite Accumulation Area
(SAA)
Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) at or near

the point of generation.
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Location: The SAA must be under the control of the laboratory personnel generating the

waste.

Volume Limits: There are strict limits on the amount of waste that can be accumulated in an

SAA. Once these limits are reached, the waste must be transferred to a central storage area

within a specified timeframe.

Waste Type Maximum Accumulation Volume

Non-Acutely Hazardous Waste 55 gallons

Acutely Hazardous Waste (Liquid) 1 quart

Acutely Hazardous Waste (Solid) 1 kilogram

Quantitative limits for Satellite Accumulation

Areas.

Step 4: Arranging for Disposal
Once a waste container is full or has been in the SAA for the maximum allowable time (typically

one year), it must be disposed of through the institution's EHS department.

Request Pickup: Follow your institution's specific procedures to request a hazardous waste

pickup from EHS.

Do Not Dispose via Regular Trash or Sewer: Chemical waste, including SR10067, must not

be disposed of in the regular trash or poured down the drain.

Step 5: Empty Container Disposal
Empty containers that once held SR10067 must also be managed properly.

Triple Rinsing: For non-acutely hazardous chemicals, containers should be triple-rinsed with

a suitable solvent. The first rinsate should be collected as hazardous waste.

Defacing Labels: After rinsing, the original label on the container must be defaced or

removed.
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Final Disposal: Once cleaned and defaced, the container can typically be disposed of in the

regular trash or recycled, depending on institutional policies. Glass containers should be

placed in a designated broken glass box.

Disposal Workflow for SR10067
The following diagram outlines the decision-making process for the proper disposal of

SR10067 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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